Cas no 110025-28-0 (N-Desmethyl-4-hydroxy Tamoxifen (approx. 1:1 E/Z Mixture))

• Product Name: N-Desmethyl-4-hydroxy Tamoxifen (approx. 1:1 E/Z Mixture)
• CAS No: 110025-28-0
• MF: C₂₅H₂₇NO₂
• MW: 373.48738694191
• MDL: MFCD09840374
• CID: 167010
• PubChem ID: 329756262
• Update Time: 2025-05-21

N-Desmethyl-4-hydroxy Tamoxifen (approx. 1:1 E/Z Mixture) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]-
• 4-[1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenol
• 4-[1-[4-[2-(METHYLAMINO)ETHOXY]PHENYL]-2-PHENYL-1-BUTENYL]PHENOL
• 4-hydroxy-N-desmethyltamoxifen
• N-Desmethyl-4-hydroxy Tamoxifen
• Phenol,4-[(1E)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenyl-1-butenyl]
• Phenol,4-[1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]
• Z-1-(4-hydroxyphenyl)-1-[4-(2-methylaminoethoxy)phenyl]-2-phenylbutene
• Z-desmethylhydroxytamoxifen
• 4-{{4-[2-(Methylamino)ethoxy]phenyl}-2-phenyl-1-buten-1-yl}phenol
• Desmethylhydroxytamoxifen
• Endoxifen
• 4OHNDtam
• 4-[(E)-1-[4-(2-methylaminoethoxy)phenyl]-2-phenyl-but-1-enyl]phenol
• Z Endoxifen
• E/Z Endoxifen
• Endoxifen (Z/E=3:2)
• Endoxifen(EE/Z=1:1)
• (E /Z) Endoxifen HCl
• N-Desmethyl-4-hydroxy Tamoxifen (approx. 1:1 E/Z Mixture)
• (E)-4-Hydroxy-N-desmethyl-tamoxifen
• EndoxifenE-isomer
• PHENOL, 4-((1E)-1-(4-(2-(METHYLAMINO)ETHOXY)PHENYL)-2-PHENYL-1-BUTEN-1-YL)-
• 4-(1-(4-(2-(methylamino)ethoxy)phenyl)-2-phenylbut-1-en-1-yl)phenol
• (E)-endoxifen
• EN300-6486822
• NSC-750182
• Endoxifen E-isomer
• 1584173-54-5
• BCP18474
• 4-[(E)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenol
• 114828-90-9
• HB2U71MNOT
• 4-[(1E)-1-[4-[2-(METHYLAMINO)ETHOXY]PHENYL]-2-PHENYL-1-BUTEN-1-YL]PHENOL
• A894947
• Q26998030
• E72328
• UNII-HB2U71MNOT
• 4-(1-{4-[2-(METHYLAMINO)ETHOXY]PHENYL}-2-PHENYLBUT-1-EN-1-YL)PHENOL
• BS-41687
• 110025-28-0
• (E)-4-Hydroxy-N-desmethyl Tamoxifen
• J-003139
• Racemic Endoxifen
• Phenol, 4-[(1E)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]-
• 4-Hydroxy-N-demethyltamoxifen
• SCHEMBL8655920
• NSC 750182
• DTXSID70150869
• NSC750182
• AKOS032945082
• Endoxifen, (E)-
• PHENOL, 4-((1E)-1-(4-(2-(METHYLAMINO)ETHOXY)PHENYL)-2-PHENYL-1-BUTENYL)-
• E-Endoxifen
• Phenol, 4-[(1Z)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]-
• Phenol, 4-(1-(4-(2-(methylamino)ethoxy)phenyl)-2-phenyl-1-butenyl)-
• (E/Z)-Endoxifen
• BRD-K91486246-003-01-4
• 4-[(1E)-1-{4-[2-(methylamino)ethoxy]phenyl}-2-phenyl-1-buten-1-yl]phenol
• 4-[(E)-1-[4-(2-methylaminoethoxy)phenyl]-2-phenylbut-1-enyl]phenol
• DB-262815
• DB-262794

• MDL： MFCD09840374
• Inchi： 1S/C25H27NO2/c1-3-24(19-7-5-4-6-8-19)25(20-9-13-22(27)14-10-20)21-11-15-23(16-12-21)28-18-17-26-2/h4-16,26-27H,3,17-18H2,1-2H3/b25-24+
• InChI Key： MHJBZVSGOZTKRH-OCOZRVBESA-N
• SMILES： O(CCNC)C1C=CC(=CC=1)/C(/C1C=CC(=CC=1)O)=C(/C1C=CC=CC=1)\CC

Computed Properties

• Exact Mass: 373.20400
• Monoisotopic Mass: 373.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63-72°C
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 41.49000
• LogP: 5.75040

N-Desmethyl-4-hydroxy Tamoxifen (approx. 1:1 E/Z Mixture) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• RTECS：SL8285000
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on N-Desmethyl-4-hydroxy Tamoxifen (approx. 1:1 E/Z Mixture)

Comprehensive Analysis of N-Desmethyl-4-hydroxy Tamoxifen (CAS No. 110025-28-0): A Key Metabolite in Breast Cancer Research

N-Desmethyl-4-hydroxy Tamoxifen (CAS No. 110025-28-0), often referred to as 4-hydroxy N-desmethyl Tamoxifen, is a critical metabolite of the widely studied selective estrogen receptor modulator (SERM) Tamoxifen. This compound, typically supplied as an approximate 1:1 E/Z mixture, plays a pivotal role in understanding the pharmacological activity and metabolic pathways of its parent drug. Researchers and pharmaceutical developers are increasingly focusing on this metabolite due to its enhanced binding affinity to estrogen receptors, which is 30-100 times higher than Tamoxifen itself.

The growing interest in N-Desmethyl-4-hydroxy Tamoxifen aligns with current trends in personalized medicine and precision oncology. Many users searching for "Tamoxifen metabolites significance" or "breast cancer treatment biomarkers" will find this compound particularly relevant. Recent studies suggest that monitoring levels of this metabolite could help optimize Tamoxifen therapy for individual patients, addressing common search queries like "how to improve Tamoxifen efficacy" and "biomarkers for SERM response".

From a chemical perspective, the E/Z isomeric mixture (approximately 1:1 ratio) of N-Desmethyl-4-hydroxy Tamoxifen presents unique challenges and opportunities for analytical chemists. The presence of both isomers is crucial because they may exhibit different biological activities and metabolic stability. This aspect responds to frequent search terms such as "Tamoxifen metabolite isomer differences" and "importance of E/Z ratio in SERMs". Advanced analytical techniques like HPLC and LC-MS are typically employed to characterize this mixture.

The therapeutic implications of N-Desmethyl-4-hydroxy Tamoxifen extend beyond its role as a biomarker. Current research explores its potential as a direct therapeutic agent, particularly in cases of Tamoxifen resistance - a hot topic frequently searched as "overcoming Tamoxifen resistance". Some studies suggest that this metabolite may bypass certain resistance mechanisms, making it valuable for developing next-generation SERMs. This aligns with the pharmaceutical industry's focus on "improved SERM formulations" and "metabolite-based therapies".

Quality control of N-Desmethyl-4-hydroxy Tamoxifen reference standards (CAS No. 110025-28-0) is another area of significant interest. Researchers often search for "Tamoxifen metabolite reference standards" and "validation of SERM metabolites". The compound's stability, purity (particularly the E/Z ratio), and storage conditions are critical parameters that affect experimental reproducibility - concerns reflected in search queries like "proper handling of Tamoxifen metabolites" and "stability of 4-hydroxy Tamoxifen derivatives".

In the context of drug development, N-Desmethyl-4-hydroxy Tamoxifen serves as an important tool for studying cytochrome P450 metabolism, particularly CYP2D6 and CYP3A4 enzymes. This addresses common search terms such as "CYP2D6 and Tamoxifen activation" and "pharmacogenomics of SERMs". The compound's metabolic pathway insights contribute to ongoing discussions about "personalized breast cancer treatment" and "genetic testing for Tamoxifen response" - topics that have gained substantial attention in recent years.

From a molecular biology standpoint, N-Desmethyl-4-hydroxy Tamoxifen (CAS No. 110025-28-0) offers researchers a valuable probe for investigating estrogen receptor dynamics. Its enhanced receptor binding affinity compared to Tamoxifen makes it particularly useful for studies tagged with search terms like "ERα conformational changes" and "SERM-receptor co-crystallization". These applications position the compound at the forefront of structural biology research related to nuclear receptors.

The analytical characterization of the 1:1 E/Z mixture presents unique challenges that resonate with current analytical chemistry trends. Researchers frequently search for "chiral separation of Tamoxifen metabolites" and "isomer quantification methods". Advanced techniques such as chiral HPLC and nuclear magnetic resonance (NMR) spectroscopy are often employed to fully characterize this mixture, addressing quality concerns expressed in queries like "how to verify Tamoxifen metabolite purity".

In conclusion, N-Desmethyl-4-hydroxy Tamoxifen (CAS No. 110025-28-0) represents more than just a Tamoxifen metabolite. Its significance spans multiple disciplines - from clinical oncology to pharmaceutical chemistry - addressing numerous current research questions and search trends. As precision medicine advances, this compound will likely maintain its importance in both research and potential therapeutic applications, particularly for queries related to "optimizing endocrine therapy" and "SERM metabolite profiling".